5-[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-ylidene]pyrimidine-2,4,6(1H,3H,5H)-trione

• CAS No.: 100872-83-1
• Product Name: 5-[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-ylidene]pyrimidine-2,4,6(1H,3H,5H)-trione
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 5-[(E)-3-(4-methoxyphenyl)prop-2-enylidene]-1,3-diazinane-2,4,6-trione
• Standard InChI: InChI=1S/C14H12N2O4/c1-20-10-7-5-9(6-8-10)3-2-4-11-12(17)15-14(19)16-13(11)18/h2-8H,1H3,(H2,15,16,17,18,19)/b3-2+
• Standard InChIKey: IXYLVJHFJKDHRM-NSCUHMNNSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C=C2C(=O)NC(=O)NC2=O
• SMILES: COC1=CC=C(C=C1)C=CC=C2C(=O)NC(=O)NC2=O
• Canonical SMILES: COC1=CC=C(C=C1)C=CC=C2C(=O)NC(=O)NC2=O
• Appearance: Orange to red solid powder
• Description: ML346 is a Hsp70 activator and a Novel Modulator of Proteostasis for Protein Conformational Diseases. ML346 belongs to the barbituric acid scaffold. ML346 induces HSF-1-dependent chaperone expression and restores protein folding in conformational disease models. These effects are mediated by novel mechanisms involving FOXO, HSF-1, and Nfr-2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML346; ML-346; ML 346.
• Reference: 1: Calamini B, Silva MC, Madoux F, Hutt DM, Khanna S, Chalfant MA, Allais C,
• PubChem Compound: 767276
• Last Modified: Nov 11 2021